Cas no 76839-21-9 (N-(4-Phenoxyphenyl)thiourea)

• Product Name: N-(4-Phenoxyphenyl)thiourea
• CAS No: 76839-21-9
• Molecular Formula: C₁₃H₁₂N₂OS
• Molecular Weight: 244.31218
• MDL: MFCD00041185
• CID: 90708
• PubChem ID: 2760349

N-(4-Phenoxyphenyl)thiourea Properties

Names and Identifiers

• 4-Phenoxyphenylthiourea
• (4-phenoxyphenyl)thiourea
• 1-(4-Phenoxyphenyl)-2-thiourea
• N-(4-Phenoxyphenyl)thiourea, AldrichCPR
• A838863
• AKOS005075728
• DTXSID00375124
• 10N-001
• SSZWMEWZRURHTK-UHFFFAOYSA-N
• Thiourea, N-(4-phenoxyphenyl)-
• FT-0619376
• 1-(4-phenoxyphenyl)2-thiourea
• CS-0306665
• 1-(4-phenoxyphenyl)thiourea
• MFCD00041185
• N-(4-phenoxyphenyl)thiourea
• SCHEMBL653550
• amino[(4-phenoxyphenyl)amino]methane-1-thione
• 76839-21-9
• EN300-87364
• DB-018622

• MDL： MFCD00041185
• InChIKey： SSZWMEWZRURHTK-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H12N2OS/c14-13(17)15-10-6-8-12(9-7-10)16-11-4-2-1-3-5-11/h1-9H,(H3,14,15,17)
• SMILES： NC(NC=1C=CC(=CC1)OC2=CC=CC=C2)=S
• BRN： 3309384

Computed Properties

• Exact Mass: 244.06700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 244.067
• Heavy Atom Count: 17
• Complexity: 246
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 79.4A^2

Experimental Properties

• LogP: 3.90770
• PSA: 79.37000
• Refractive Index: 1.705
• Boiling Point: 383.4°C at 760 mmHg
• Melting Point: 175 °C
• Flash Point: 185.6°C
• Color/Form: White solid.
• Solubility: Insoluble in water.
• Density: 1.298

N-(4-Phenoxyphenyl)thiourea Security Information

• Safety Term：6.1
• Safety Instruction： S22-S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R22
• Hazard Level：6.1
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2811
• PackingGroup：III
• Risk Phrases： 22-43
• HazardClass：6.1

N-(4-Phenoxyphenyl)thiourea Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%